![molecular formula C23H36N2O3Si B3027514 (S)-tert-Butyl (2-((tert-butyldimethylsilyl)oxy)ethyl)(4-cyano-2,3-dihydro-1H-inden-1-yl)carbamate CAS No. 1306763-61-0](/img/structure/B3027514.png)
(S)-tert-Butyl (2-((tert-butyldimethylsilyl)oxy)ethyl)(4-cyano-2,3-dihydro-1H-inden-1-yl)carbamate
Overview
Description
(S)-tert-Butyl (2-((tert-butyldimethylsilyl)oxy)ethyl)(4-cyano-2,3-dihydro-1H-inden-1-yl)carbamate is a useful research compound. Its molecular formula is C23H36N2O3Si and its molecular weight is 416.6. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Indoles
This compound is utilized in the synthesis of indoles with oxygen-bearing substituents. The cyclization of tert-butyl methoxy(or (triisopropylsilyl)oxy)-2-((trimethylsilyl)ethynyl)phenyl)carbamates with potassium tert-butoxide in tert-butyl alcohol is a key step in this process (Kondo, Kojima, & Sakamoto, 1997).
Preparation of 2-(2-((6-chlorohexyl)oxy)ethoxy) ethanamine
The compound plays a role in protecting amino groups during the synthesis of certain chemicals. It's involved in the reaction of 2-(2-aminoethoxy)ethanol with di-tert-butyl dicarbonate (Zhong-Qian Wu, 2011).
Synthesis of Water-Soluble Polymethacrylates
The compound is involved in the anionic polymerization of Trialkylsilyl-Protected Oligo(ethylene glycol) Methacrylates. This process is crucial for creating water-soluble polymethacrylates with specific molecular weights and distributions (Ishizone, Han, Okuyama, & Nakahama, 2003).
Enantiodivergent Synthesis
The compound is used in the enantiodivergent synthesis of N-Boc-protected (R)- and (S)-4-amino cyclopent-2-en-1-one, demonstrating its utility in creating optically active materials (Conway & Evans, 2021).
Applications in Molecular Sciences
Silicon-Based AChE/BChE Inhibitors
It's used in synthesizing silicon-based carbamate derivatives as potential inhibitors for acetyl- and butyrylcholinesterase. This research is significant in the field of molecular sciences, particularly for understanding enzyme inhibition (Bąk, Pizova, Kozik, Vorčáková, Kos, Treml, Odehnalová, Oravec, Imramovský, Bobál, Smoliński, Trávníček, & Jampílek, 2019).
Building Blocks for Protease Inhibitors
This compound is involved in the highly stereoselective asymmetric aldol routes to tert-butyl-2-(3,5-difluorophenyl)-1-oxiran-2-yl)ethyl)carbamates, which are key building blocks for novel protease inhibitors (Ghosh, Cárdenas, & Brindisi, 2017).
Other Notable Applications
Chemoselective Transformation
The compound plays a role in the chemoselective transformation of amino protecting groups via tert-butyldimethylsilyl carbamates. This transformation is important for synthesizing a variety of N-ester type compounds (Sakaitani & Ohfune, 1990).
Synthetic Intermediate
It serves as a synthetic intermediate in the production of enantiopure compounds like N-protected β-hydroxyvaline, which is significant in organic chemistry and pharmaceutical synthesis (Oku, Naito, Yamada, & Katakai, 2004).
Properties
IUPAC Name |
tert-butyl N-[2-[tert-butyl(dimethyl)silyl]oxyethyl]-N-[(1S)-4-cyano-2,3-dihydro-1H-inden-1-yl]carbamate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H36N2O3Si/c1-22(2,3)28-21(26)25(14-15-27-29(7,8)23(4,5)6)20-13-12-18-17(16-24)10-9-11-19(18)20/h9-11,20H,12-15H2,1-8H3/t20-/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKLSSMFSVFVQFT-FQEVSTJZSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N(CCO[Si](C)(C)C(C)(C)C)C1CCC2=C(C=CC=C12)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N(CCO[Si](C)(C)C(C)(C)C)[C@H]1CCC2=C(C=CC=C12)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H36N2O3Si | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601101926 | |
Record name | Carbamic acid, N-[(1S)-4-cyano-2,3-dihydro-1H-inden-1-yl]-N-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethyl]-, 1,1-dimethylethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601101926 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
416.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1306763-61-0 | |
Record name | Carbamic acid, N-[(1S)-4-cyano-2,3-dihydro-1H-inden-1-yl]-N-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethyl]-, 1,1-dimethylethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1306763-61-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Carbamic acid, N-[(1S)-4-cyano-2,3-dihydro-1H-inden-1-yl]-N-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethyl]-, 1,1-dimethylethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601101926 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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